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Compound of Interest

Compound Name: (Methanol)trimethoxyboron

Cat. No.: B15176347 Get Quote

Essential Safety and Handling Guide for
(Methanol)trimethoxyboron
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like

(Methanol)trimethoxyboron, also known as Trimethyl borate. This guide provides immediate,

essential safety protocols and logistical information for the operational use and disposal of this

compound, reinforcing our commitment to being your trusted partner in laboratory safety and

chemical handling.

Personal Protective Equipment (PPE)
When handling (Methanol)trimethoxyboron, a comprehensive suite of personal protective

equipment is mandatory to prevent exposure and ensure personal safety. Vapors may form an

explosive mixture with air, and the compound is moisture-sensitive, reacting with water to

produce methanol and boric acid.[1]

Summary of Required Personal Protective Equipment:
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Protection Type Required Equipment
Specifications and
Remarks

Respiratory
Gas mask or self-contained

breathing apparatus (SCBA)

Required when vapors or

aerosols are generated.[2][3]

For firefighting, a positive

pressure SCBA is necessary.

[4][5]

Hand Impervious gloves
Neoprene or nitrile rubber

gloves are recommended.[3]

Eye
Safety glasses, chemical

goggles, or a face shield

Contact lenses should not be

worn.[3]

Skin and Body Impervious protective clothing

Flame retardant and antistatic

protective clothing is also

advised.

Safe Handling and Operational Plan
Safe handling of (Methanol)trimethoxyboron requires a controlled environment and strict

adherence to established protocols to mitigate risks of fire, explosion, and exposure.

Procedural Steps for Handling:

Work Area Preparation:

Always work within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][6]

Ground and bond all containers and receiving equipment to prevent static discharge.[2][7]

Handling the Compound:

Avoid all contact with skin, eyes, and clothing.[2] Do not inhale the substance.
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Keep away from open flames, hot surfaces, and all sources of ignition.[2] Smoking is

strictly prohibited in the handling area.[2]

Use only non-sparking tools.[4][7]

Keep containers tightly closed and protect from moisture.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed.[2]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Emergency and Disposal Plan
In the event of a spill or fire, or for routine disposal, specific procedures must be followed to

ensure safety and environmental protection.

Emergency Procedures:

Spills:

Evacuate the area and eliminate all ignition sources.[4]

Ventilate the area.

For small spills, absorb with dry earth, sand, or other non-combustible material and

transfer to a sealed container for disposal using non-sparking tools.[4][8]

For large spills, dike the area to prevent spreading.[4]

Fire:

Use dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish.[4]

Firefighters must wear self-contained breathing apparatus.
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First Aid:

Inhalation: Move the person to fresh air. Call a poison center or doctor if you feel unwell.[2]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.

[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[2]

Ingestion: Immediately call a poison center or doctor.

Disposal Plan:

(Methanol)trimethoxyboron should be disposed of as hazardous waste in accordance with

local and national regulations.[2][8]

It can be safely burned.[1]

Alternatively, it will hydrolyze in water to methanol and boric acid, which can then be

disposed of according to regulations.[1]

Quantitative Data
The following table summarizes key quantitative data for (Methanol)trimethoxyboron.
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Property Value

Molecular Formula C₃H₉BO₃[1]

Molar Mass 103.91 g/mol [1]

Appearance Colorless liquid[1]

Density 0.932 g/cm³[1]

Melting Point -34 °C[1]

Boiling Point 68 °C[1]

Solubility in Water Reacts[1]

Occupational Exposure Limits

Not established for Trimethyl borate. For

Methanol (a hydrolysis product): NIOSH REL

TWA 200 ppm; OSHA Z-1 STEL 250 ppm.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of

(Methanol)trimethoxyboron, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.sciencemadness.org/smwiki/index.php/Trimethyl_borate
https://www.tcichemicals.com/US/en/sds/B0226_US_EN.pdf
https://www.benchchem.com/product/b15176347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for (Methanol)trimethoxyboron
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Caption: Workflow for safe handling of (Methanol)trimethoxyboron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trimethyl borate - Sciencemadness Wiki [sciencemadness.org]

2. tcichemicals.com [tcichemicals.com]

3. gelest.com [gelest.com]

4. TRIMETHYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. Trimethyl borate | B(OCH3)3 | CID 8470 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. michigan.gov [michigan.gov]

7. fishersci.ca [fishersci.ca]

8. nj.gov [nj.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
(Methanol)trimethoxyboron]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176347#personal-protective-equipment-for-
handling-methanol-trimethoxyboron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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